Cas no 1807024-50-5 (4-Bromo-2-bromomethyl-5-nitropyridine)

• Product Name: 4-Bromo-2-bromomethyl-5-nitropyridine
• CAS No: 1807024-50-5
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900067
• Update Time: 2025-10-28

4-Bromo-2-bromomethyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-bromomethyl-5-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-2-4-1-5(8)6(3-9-4)10(11)12/h1,3H,2H2
• InChI Key： AXNBGIQBROWLKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=NC=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-bromomethyl-5-nitropyridine

Professional Introduction to 4-Bromo-2-bromomethyl-5-nitropyridine (CAS No. 1807024-50-5)

4-Bromo-2-bromomethyl-5-nitropyridine (CAS No. 1807024-50-5) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of bromine and nitro substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a wide range of diseases.

The< strong>pyridine core of 4-Bromo-2-bromomethyl-5-nitropyridine is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The< strong>bromomethyl group at the 2-position provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures. Additionally, the nitro group at the 5-position can be reduced to an amine, offering another pathway for diversification of the molecule’s chemical space.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. The< strong>bromomethyl and< strong>bromo substituents in 4-Bromo-2-bromomethyl-5-nitropyridine make it an attractive building block for designing kinase inhibitors. For instance, studies have demonstrated its utility in synthesizing allosteric modulators of protein kinases, which are known to exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies as potential treatments for cancers and inflammatory diseases.

The< strong>nitro group in this compound not only serves as a handle for chemical modification but also contributes to its pharmacological activity. Nitroaromatic compounds have been extensively explored for their antimicrobial and anti-inflammatory properties. The nitro group can be selectively reduced to an amine under mild conditions, which can be further functionalized to introduce additional pharmacophores. This reactivity has been leveraged in the synthesis of novel antibiotics and anti-inflammatory agents.

Another area where 4-Bromo-2-bromomethyl-5-nitropyridine has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The< strong>bromomethyl group allows for the introduction of various functional groups that can enhance the biological activity of these compounds. Recent studies have highlighted its role in creating novel agrochemicals with improved efficacy and environmental safety.

The synthesis of< strong>4-Bromo-2-bromomethyl-5-nitropyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The bromination and nitration steps are critical and require precise control to achieve high yields and selectivity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of these processes.

In conclusion, 4-Bromo-2-bromomethyl-5-nitropyridine (CAS No. 1807024-50-5) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance as a cornerstone in medicinal chemistry.